Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
Overview
Description
Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate, also known as EMDO, is a compound that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further exploration.
Mechanism of Action
The mechanism of action of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate is not fully understood, but it is believed to act by inhibiting key enzymes involved in various metabolic pathways. Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been found to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, which may contribute to its anticancer activity. It has also been found to inhibit the activity of various bacterial and fungal enzymes, which may contribute to its antibacterial and antifungal properties.
Biochemical and Physiological Effects:
Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity. It has also been found to inhibit cell proliferation and induce cell cycle arrest in cancer cells.
In addition to its effects on cancer cells, Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has also been found to have antioxidant properties. It has been found to scavenge free radicals and protect cells from oxidative damage, which may contribute to its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the primary advantages of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate is that it can be synthesized relatively easily using standard laboratory equipment. It has also been found to exhibit significant activity against various cancer cell lines, bacteria, and fungi, making it a promising candidate for further exploration.
However, one of the limitations of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate is that its mechanism of action is not fully understood. Further research is needed to elucidate the exact mechanism by which Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate exerts its effects. Additionally, more studies are needed to determine the optimal dosage and administration of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate for various applications.
Future Directions
There are several future directions for the study of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate. One potential direction is the development of new anticancer agents based on the structure of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate. By modifying the structure of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate, it may be possible to develop more potent and selective anticancer agents.
Another potential direction is the development of new antibiotics and antifungal agents based on the structure of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate. By modifying the structure of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate, it may be possible to develop new agents that are more effective against resistant strains of bacteria and fungi.
Overall, Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate is a promising compound that has been widely studied for its potential applications in scientific research. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent.
Scientific Research Applications
Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been found to have various applications in scientific research. One of the primary uses of Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate is in the field of medicinal chemistry, where it has been studied for its potential as an anticancer agent. Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been found to exhibit significant cytotoxicity against various cancer cell lines, making it a promising candidate for further exploration.
In addition to its potential as an anticancer agent, Ethyl 2-mercapto-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate has also been studied for its antibacterial and antifungal properties. It has been found to exhibit significant activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics and antifungal agents.
properties
IUPAC Name |
ethyl 3-methyl-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3S/c1-3-13-7(12)5-4-9-8(14)10(2)6(5)11/h4H,3H2,1-2H3,(H,9,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYOAWKWLGAFZCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC(=S)N(C1=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50398363 | |
Record name | NSC407836 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-methyl-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxylate | |
CAS RN |
7506-89-0 | |
Record name | NSC407836 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=407836 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC407836 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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